Cas no 1252930-64-5 (2-{3-butyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-(2,3-dihydro-1H-inden-5-yl)acetamide)

• Product Name: 2-{3-butyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-(2,3-dihydro-1H-inden-5-yl)acetamide
• CAS No: 1252930-64-5
• MF: C₂₁H₂₄N₃O₃S
• MW: 398.498563766479
• CID: 5321621
• Update Time: 2025-09-24

2-{3-butyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-(2,3-dihydro-1H-inden-5-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{3-butyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-(2,3-dihydro-1H-inden-5-yl)acetamide
• 2-(3-butyl-2,4-dioxo-4aH-thieno[3,2-d]pyrimidin-1-ium-1-yl)-N-(2,3-dihydro-1H-inden-5-yl)acetamide

• Inchi： 1S/C21H23N3O3S/c1-2-3-10-23-20(26)19-17(9-11-28-19)24(21(23)27)13-18(25)22-16-8-7-14-5-4-6-15(14)12-16/h7-9,11-12,19H,2-6,10,13H2,1H3/p+1
• InChI Key： NZJPCYMLZSMRPF-UHFFFAOYSA-O
• SMILES： S1C=CC2C1C(N(C([N+]=2CC(NC1C=CC2=C(C=1)CCC2)=O)=O)CCCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 732
• XLogP3: 3.3
• Topological Polar Surface Area: 94.8

Additional information on 2-{3-butyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-(2,3-dihydro-1H-inden-5-yl)acetamide

Comprehensive Analysis of 2-{3-butyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-(2,3-dihydro-1H-inden-5-yl)acetamide (CAS No. 1252930-64-5)

The compound 2-{3-butyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-(2,3-dihydro-1H-inden-5-yl)acetamide, identified by its CAS No. 1252930-64-5, is a specialized organic molecule with a unique structural framework. This compound belongs to the thieno[3,2-d]pyrimidine family, a class of heterocyclic compounds known for their diverse pharmacological and material science applications. The presence of both thieno[3,2-d]pyrimidine and 2,3-dihydro-1H-indene moieties in its structure makes it a subject of interest in drug discovery and medicinal chemistry research.

Recent advancements in small-molecule therapeutics have highlighted the potential of thieno[3,2-d]pyrimidine derivatives as kinase inhibitors, anti-inflammatory agents, and modulators of cellular signaling pathways. The incorporation of the 2,3-dihydro-1H-indene group in this compound suggests possible interactions with aromatic receptor sites, which could enhance its binding affinity and selectivity. Researchers are increasingly exploring such hybrid structures to address challenges in targeted drug delivery and precision medicine.

From a synthetic chemistry perspective, the 3-butyl-2,4-dioxo substituent in CAS No. 1252930-64-5 introduces lipophilicity, which may influence the compound's pharmacokinetic properties. This feature aligns with current trends in optimizing drug-like properties, such as improved membrane permeability and metabolic stability. The compound's acetamide linker further provides versatility for derivatization, making it a valuable scaffold for structure-activity relationship (SAR) studies.

In the context of AI-driven drug discovery, molecules like 2-{3-butyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-(2,3-dihydro-1H-inden-5-yl)acetamide are frequently analyzed using computational chemistry tools to predict their bioactivity and toxicity profiles. Virtual screening and molecular docking simulations have become essential for identifying potential therapeutic targets, reducing the time and cost associated with traditional drug development.

Environmental and regulatory considerations also play a role in the study of this compound. While it is not classified as a hazardous material, its biodegradability and ecological impact are subjects of ongoing research. Sustainable chemistry practices emphasize the need for green synthesis routes to minimize waste and energy consumption during production.

In summary, CAS No. 1252930-64-5 represents a promising candidate for further investigation in both pharmaceutical and material science applications. Its structural complexity and functional diversity make it a compelling subject for researchers exploring next-generation therapeutics and functional materials. As the scientific community continues to uncover its potential, this compound may contribute to breakthroughs in personalized medicine and biomolecular engineering.